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Istamycin Y₀ is a member of the istamycin family of aminoglycoside antibiotics, which are characterized by

a 2,4(or 5)-diaminocyclohexanol group and function by inhibiting the small ribosomal subunit [1]. The

table below summarizes its core identifiers:

Property Description

Common Name Istamycin Y₀ [2]

Synonym Sannamycin H [1]

CAS Registry Number 73491-61-9 [1]

Molecular Formula Information not explicitly stated in search results

InChIKey LVWCJJGPEHPHJN-MNMRKGMHSA-N [1]

Core Structure 2,4(or 5)-diaminocyclohexanol group [1]

Mechanism of Action Inhibition of the small bacterial ribosomal subunit [1]

Biosynthesis and Gene Cluster

The istamycins are pseudo-disaccharide antibiotics produced by Streptomyces tenjimariensis. They contain a

unique diaminocyclitol moiety distinct from the 2-deoxystreptamine (2-DOS) found in aminoglycosides like
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kanamycin and gentamicin [3].

Producer Organism: The confirmed producer of the istamycin complex is Streptomyces
tenjimariensis (e.g., strain ATCC 31603) [2].

Biosynthetic Gene Cluster: The gene cluster for istamycin biosynthesis (designated ist) has been
identified. For reference, the GenBank accession code for the ist cluster from S. tenjimariensis ATCC

31603 is AJ845083 [3].
Pathway Engineering Potential: Understanding the biosynthetic gene cluster opens possibilities for

combinatorial biosynthesis. This approach involves genetically modifying the producer strain to
generate novel istamycin derivatives with potentially improved properties or activity against resistant

bacteria [3].

The following diagram outlines the logical workflow for profiling and characterizing Istamycin Y₀, from

culture to identification:
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Istamycin Y0 Profiling Workflow. From fermentation to structural characterization.

Start: S. tenjimariensis
Fermentation

Fermentation Broth
Preparation

HPLC-MS/MS Analysis
(C18 Column, PFPA Mobile Phase)

Chiral Separation
(Macrocyclic Glycopeptide Column)

Profiling & Quantification
(16 Istamycin Congeners)

Structural Confirmation
(Tandem Mass Spectrometry)

End: Data Analysis
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Fermentation and Production Optimization

Optimal production of istamycins in S. tenjimariensis is highly dependent on culture medium composition

[4].

Carbon Source: Starch is the most effective carbon source. Production decreases significantly when
replaced with mono- or disaccharides like glucose, glycerol, or maltose [4].

Nitrogen Source: Soybean meal is the preferred nitrogen source. Rapidly utilized sources like yeast
extract, peptone, or casamino acids markedly decrease yield [4].

Enhancers: Adding palmitate at 0.2% concentration was shown to double istamycin production [4].

Analytical Profiling and Characterization

A robust HPLC-MS/MS method has been developed specifically for profiling istamycin congeners in S.

tenjimariensis fermentation broth [2]. The table below summarizes the key parameters of this analytical

protocol:

Protocol Aspect Detailed Specification

Analytical Method High-Performance Liquid Chromatography with Tandem Mass Spectrometry

(HPLC-MS/MS) [2]

Chromatography
Column

Acquity CSH C18 [2]

Mobile Phase Gradient between (A) 5 mM aqueous pentafluoropropionic acid (PFPA) and

(B) 50% acetonitrile [2]

Detection Electrospray Ionization (ESI) Ion Trap Tandem Mass Spectrometry [2]

Key Achievement Simultaneous profiling and quantification of 16 natural istamycin congeners
[2]
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Protocol Aspect Detailed Specification

Quantification Limit Lower limit of quantification for istamycin A: 2.2 ng/mL [2]

Separation of Epimers: A critical feature of this method is the use of a macrocyclic glycopeptide-bonded

chiral column to chromatographically separate five sets of 1- or 3-epimeric pairs of istamycins, which is

difficult to achieve on standard reverse-phase columns [2].

Biological Activity and Research Context

Istamycins A and B demonstrate activity against a range of Gram-positive and Gram-negative bacteria,

including some aminoglycoside-resistant strains. Their activity is comparable to other antibiotics in this

subclass, such as fortimicin A and sporaricin A [4].

The broader context of istamycin research is part of a renewed effort to combat multidrug-resistant (MDR)

pathogens. Combinatorial biosynthesis and pathway engineering of aminoglycosides are seen as promising

strategies to develop novel derivatives that can overcome common bacterial resistance mechanisms [3].

This technical overview should provide a solid foundation for further research and development work on

Istamycin Y₀.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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